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Compound of Interest

Compound Name: Boc-Gly-OH-15N

Cat. No.: B558797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(tert-butoxycarbonyl)glycine-15N

(Boc-Gly-OH-15N), a stable isotope-labeled amino acid critical in modern biochemical and

pharmaceutical research. This document details its physicochemical properties, outlines its

primary application in peptide synthesis, and provides methodologies for the analysis of the

resulting labeled peptides.

Core Physicochemical Properties
The key distinction between Boc-Gly-OH and its 15N-labeled counterpart lies in the isotopic

composition of the nitrogen atom. This substitution of the naturally abundant ¹⁴N with ¹⁵N

results in a precise mass shift without altering the chemical reactivity of the molecule. This

property is fundamental to its application as a tracer in various biochemical and metabolic

studies.

Quantitative Data Summary
The molecular formula and weight of both the standard and the 15N-labeled Boc-Gly-OH are

summarized below. This data is crucial for the accurate interpretation of mass spectrometry

results and for precise reagent preparation.
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Compound Molecular Formula Molecular Weight ( g/mol )

Boc-Gly-OH C₇H₁₃NO₄ 175.18

Boc-Gly-OH-15N C₇H₁₃¹⁵NO₄ 176.18

Note: The molecular weight of Boc-Gly-OH-15N is approximately 1 Dalton higher than the

unlabeled version due to the presence of the heavy nitrogen isotope.[1]

Isotopic Labeling and its Significance
The introduction of a stable isotope like ¹⁵N into a molecule provides a powerful tool for

researchers. The diagram below illustrates the simple yet significant modification that

distinguishes Boc-Gly-OH-15N from its unlabeled form.
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Isotopic Labeling of Boc-Glycine

Boc-Gly-OH

Boc-Gly-OH-15N

C₇H₁₃¹⁴NO₄

C₇H₁₃¹⁵NO₄

Isotopic Substitution
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SPPS Workflow for ¹⁵N-Labeled Peptides

Resin Swelling
(DMF)

Fmoc Deprotection
(20% Piperidine in DMF)

Washing
(DMF, DCM)

Coupling of Boc-Gly-OH-15N
(HBTU/DIPEA in DMF)

Washing
(DMF)

Chain Elongation
(Repeat Deprotection & Coupling)

Final Deprotection & Cleavage
(TFA cocktail)

Purification
(RP-HPLC)

Analysis
(Mass Spec, NMR)
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Analytical Workflow for ¹⁵N-Labeled Peptides

Purified ¹⁵N-Labeled Peptide

Mass Spectrometry
(e.g., ESI-TOF, Orbitrap)

NMR Spectroscopy
(e.g., ¹H-¹⁵N HSQC)

Data Analysis:
- Confirm Mass Shift (+1 Da)
- Determine Isotopic Purity

Data Analysis:
- Signal Assignment

- Structural & Dynamic Studies

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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